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Compound of Interest

Compound Name: Butyric acid - d2

Cat. No.: B1147754 Get Quote

An In-depth Technical Guide to Butyric Acid-d7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Butyric acid-d7, a deuterated analogue of the short-chain fatty acid, butyric acid.

This stable isotope-labeled compound is a crucial tool in various scientific disciplines,

particularly in metabolic research, microbiome studies, and as an internal standard for

quantitative analysis.

Core Properties and Specifications
Butyric acid-d7, also known as butanoic-d7 acid, is a colorless liquid at room temperature.[1] Its

key identifying information and physical properties are summarized in the tables below.

Chemical Identification
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Identifier Value

Chemical Name Butyric acid-d7

Synonyms Butanoic-d7 acid, FA 4:0-d7

CAS Number 73607-83-7[2]

Molecular Formula C₄HD₇O₂[2]

Linear Formula CD₃(CD₂)₂CO₂H[3]

Molecular Weight 95.15 g/mol [3][4]

Isotopic Purity ≥98 atom % D[3]

Physicochemical Data
Property Value

Appearance Colorless liquid[5]

Melting Point -6 to -3 °C[3]

Boiling Point 162 °C[3]

Density 1.039 g/mL at 25 °C[3]

Refractive Index n20/D 1.3969[3]

Flash Point 72 °C (161.6 °F) - closed cup

Solubility

Soluble in DMF (30 mg/ml), DMSO (30 mg/ml),

and Ethanol (30 mg/ml).[2] Also soluble in water

and ether.[6]

Chemical Characteristics and Applications
Butyric acid-d7 is a stable, non-radioactive isotopologue of butyric acid. The substitution of

hydrogen atoms with deuterium atoms results in a mass shift of +7, making it an ideal internal

standard for mass spectrometry-based quantification of endogenous butyric acid.[3] This is its

primary application in research and drug development.
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Its chemical behavior is nearly identical to that of unlabeled butyric acid, a short-chain fatty acid

produced by gut microbial fermentation of dietary fibers.[2][7] Butyric acid itself is a biologically

active molecule, acting as a histone deacetylase (HDAC) inhibitor and a key energy source for

colonocytes.[2][7] Consequently, Butyric acid-d7 is instrumental in studies investigating the

metabolic pathways and physiological roles of butyrate.

Key applications include:

Metabolic Pathway Tracing: Used to trace the metabolic fate of butyric acid in various

biological systems.[8]

Microbiome Research: Employed in studies of the gut microbiome and its production of

short-chain fatty acids.[8]

Quantitative Analysis: Serves as an internal standard in gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) for the

precise quantification of butyric acid in complex biological matrices.[2][8][9]

Lipidomics and Metabolomics: Utilized as a standard in broader lipidomics and

metabolomics research.[4]

Experimental Methodologies
While specific, detailed experimental protocols are highly dependent on the application and

instrumentation, the following provides a general workflow for the use of Butyric acid-d7 as an

internal standard in quantitative analysis.

General Protocol for Quantitative Analysis using Butyric
Acid-d7 as an Internal Standard

Standard Preparation: Prepare a stock solution of Butyric acid-d7 of a known concentration

in a suitable solvent (e.g., methanol or ethanol). From this stock, create a series of working

standards by spiking known amounts of unlabeled butyric acid into a matrix similar to the

samples being analyzed.

Sample Preparation: To each biological sample (e.g., plasma, fecal water, cell lysate), add a

known amount of the Butyric acid-d7 internal standard solution. The amount added should
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be consistent across all samples and calibration standards.

Extraction: Perform a liquid-liquid or solid-phase extraction to isolate the short-chain fatty

acids from the sample matrix.

Derivatization (Optional but common for GC-MS): To improve chromatographic properties

and detection sensitivity, the extracted fatty acids are often derivatized.

Instrumental Analysis (GC-MS or LC-MS): Inject the prepared samples and standards into

the GC-MS or LC-MS system. The instrument will separate the analytes, and the mass

spectrometer will detect and quantify the ions corresponding to both unlabeled butyric acid

and Butyric acid-d7.

Data Analysis: A calibration curve is generated by plotting the ratio of the peak area of

unlabeled butyric acid to the peak area of Butyric acid-d7 against the concentration of the

unlabeled butyric acid standards. The concentration of butyric acid in the unknown samples

is then calculated from this calibration curve.

Logical Workflow for Quantitative Analysis
The following diagram illustrates the logical workflow for a typical quantitative analysis

experiment utilizing Butyric acid-d7.
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Caption: Workflow for quantitative analysis using Butyric acid-d7.

Safety and Handling
Butyric acid-d7 is a combustible liquid and can cause severe skin burns and eye damage.[10]

[11] It is essential to handle this compound in a well-ventilated area, wearing appropriate

personal protective equipment, including gloves, protective clothing, and eye/face protection.

[10][11] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[10] In case of contact with

skin or eyes, rinse immediately and thoroughly with water and seek medical attention.[10][11]

Store at room temperature away from light and moisture.[4] For detailed safety information,

refer to the Safety Data Sheet (SDS) provided by the supplier.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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